Cas no 66169-02-6 ( )

• Product Name: &nbsp
• CAS No: 66169-02-6
• MF: C₂₀H₁₆NaO₁₀P₂
• MW: 501.272338867188
• CID: 963415
• PubChem ID: 54599270
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,[4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate
• NSC-260704
• sodium;[4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate
• NSC260704
• DTXSID70712688
• 66169-02-6
•  

• Inchi： 1S/C20H16O10P2.Na/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;/h1-12H,(H2,22,23,24)(H2,25,26,27);/q;+1
• InChI Key： VPHCVVWHWPGRNO-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)(O)O)C2C=CC=CC=2C(=O)O1.[Na+]

Computed Properties

• Exact Mass: 395.944196
• Monoisotopic Mass: 393.946242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 88.9

Experimental Properties

• Density: 1.671
• Boiling Point: 762.1°Cat760mmHg
• Flash Point: 414.7°C
• PSA: 179.44000
• LogP: 3.09190